1-(3,4-Dimethoxyphenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C24H19NO6
• Molecular Weight: 417.4 g/mol
• IUPAC Name: 1-(3,4-dimethoxyphenyl)-2-(furan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H19NO6/c1-28-18-10-9-14(12-19(18)29-2)21-20-22(26)16-7-3-4-8-17(16)31-23(20)24(27)25(21)13-15-6-5-11-30-15/h3-12,21H,13H2,1-2H3
• InChI Key: JFXCLSUBISBCMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2C3=C(C(=O)N2CC4=CC=CO4)OC5=CC=CC=C5C3=O)OC

Description

1-(3,4-Dimethoxyphenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a heterocyclic compound featuring a chromeno[2,3-c]pyrrole-3,9-dione core substituted with a 3,4-dimethoxyphenyl group at position 1 and a furan-2-ylmethyl group at position 2. The compound belongs to a class of molecules synthesized via multicomponent reactions (MCRs) involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines .

Biological Activity

1-(3,4-Dimethoxyphenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound that has garnered attention for its potential biological activities. This compound belongs to the class of chromeno[2,3-c]pyrrole derivatives, which are known for their diverse pharmacological properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{22}N_{2}O_{5}$, with a molecular weight of approximately 402.44 g/mol. The structure features a chromeno ring fused with a pyrrole moiety, which contributes to its biological activity.

Property	Value
Molecular Formula	$C_{23}H_{22}N_{2}O_{5}$
Molecular Weight	402.44 g/mol
Density	1.248 g/cm³
Boiling Point	578 °C at 760 mmHg
Melting Point	Not Available

Synthesis

The synthesis of 1-(3,4-Dimethoxyphenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multicomponent reactions that allow for the efficient assembly of its complex structure. A notable method includes the use of aryl aldehydes and primary amines in a one-pot reaction that yields high purity products with good yields (43–86%) .

Antioxidant Activity

Research indicates that derivatives of chromeno[2,3-c]pyrroles exhibit significant antioxidant properties. These compounds can scavenge free radicals and inhibit lipid peroxidation, which is crucial for preventing oxidative stress-related diseases .

Anticancer Potential

In vitro studies have demonstrated that certain chromeno[2,3-c]pyrrole derivatives possess antiproliferative effects against various human tumor cell lines. For instance, a related compound was shown to induce apoptosis in cancer cells through mitochondrial pathways, highlighting its potential as an anticancer agent .

Enzyme Modulation

Chromeno[2,3-c]pyrroles have been reported to act as glucokinase activators and mimetics of glycosaminoglycans. This suggests their utility in metabolic disorders such as diabetes by enhancing insulin sensitivity and glucose metabolism .

Study on Antiproliferative Effects

A study published in Bioorganic & Medicinal Chemistry investigated the antiproliferative activity of various chromeno derivatives on human cancer cell lines (HL-60 and HeLa). The findings revealed that these compounds significantly inhibited cell growth by inducing apoptosis via mitochondrial pathways .

Synthesis and Characterization

Another research effort focused on synthesizing libraries of 1,2-dihydrochromeno[2,3-c]pyrrole derivatives using multicomponent reactions. The study reported a high success rate in obtaining pure compounds and evaluated their biological activities .

Comparison with Similar Compounds

Key Observations :

• Substituent Effects on Synthesis: Electron-donating groups (e.g., methoxy in the target compound) and heterocyclic substituents (e.g., furan, thiadiazol) are compatible with MCRs, though reaction times vary. For example, aldehydes with donor groups require longer heating (~2 hours) compared to acceptor-substituted analogs (~15–20 minutes) . The furan-2-ylmethyl group in compound 4{9–5-21} was synthesized in 62% yield, comparable to other heterocyclic derivatives (e.g., thiadiazol-based AV-C) .

• Physical Properties :
  • Melting points correlate with substituent polarity. For instance, the hydroxyl-containing 4{9–5-21} has a higher melting point (276–279°C) due to hydrogen bonding, whereas alkyl-substituted derivatives (e.g., 2-allyl-1-(4-ethylphenyl) analog) melt at 235–237°C .

Key Insights :

• Heterocyclic R2 groups (e.g., thiadiazol in AV-C) are critical for biological activity, likely due to enhanced electronic interactions with cellular targets.
• Halogenated aryl groups (e.g., 3-chlorophenyl) are common in industrial compounds, suggesting stability and reactivity advantages .

Spectral and Analytical Data

• Furan-Substituted Analog (4{9–5-21}) :
  • IR : Broad OH stretch at 3330 cm⁻¹, carbonyl stretches at 1694 and 1659 cm⁻¹.
  • ¹H NMR : Aromatic protons at δ 7.94 (s, 1H), 7.59 (s, 1H); furan protons at δ 6.39 (dd, J=3.0, 1.9 Hz) and 6.25 (d, J=3.0 Hz) .
• Thiadiazol-Substituted AV-C :
  • Structural data from Fig. 1 () confirms the thiadiazol moiety’s role in stabilizing the bioactive conformation .

Preparation Methods

Reaction Mechanism and Optimization

The MCR proceeds via sequential Knoevenagel condensation, Michael addition, and cyclization (Scheme 1). Initially, the β-keto ester reacts with the aldehyde to form a chalcone-like intermediate. The primary amine then undergoes nucleophilic attack, followed by intramolecular cyclization to yield the chromeno-pyrrole-dione scaffold.

Key optimizations include:

• Solvent: Ethanol or methanol facilitates homogeneity and mild heating (40–80°C).

• Acid Additive: Acetic acid (1 mL) enhances dehydration during cyclization, improving yields from ~50% to 70–86%.

• Reaction Time: 15–20 minutes at 40°C for aldehydes with electron-withdrawing groups; 2 hours for electron-donating substituents.

Procedure

• Dissolve 3,4-dimethoxybenzaldehyde (10 mmol) in dry ethanol (15 mL).

• Add furan-2-ylmethylamine (11 mmol) and stir at 25°C for 20 minutes.

• Introduce methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate (10 mmol) and heat at 80°C for 20 hours.

• Add acetic acid (1 mL), reflux for 1 hour, and cool to precipitate the product.

• Filter and recrystallize from ethanol (yield: 72–82%).

Ionic Liquid-Mediated Synthesis

An alternative method employs 1-ethyl-3-methylimidazolium acetate ([EMIM][OAc]) as a dual solvent-catalyst (Scheme 2). This approach eliminates external catalysts and simplifies purification.

Advantages

• Yield Enhancement: 86–90% due to improved solubility and catalytic activity of the ionic liquid.

• Eco-Friendly: Avoids volatile organic solvents and reduces waste.

Protocol

• Combine 4-hydroxycoumarin (1), furan-2-carbaldehyde (2), and urea (3) in [EMIM][OAc] (5 mL).

• Heat at 65–70°C for 90–120 minutes.

• Quench with ice-water, filter, and wash with ethanol to isolate the product.

Post-synthesis modifications enable the introduction of the furan-2-ylmethyl group. For example, p-toluenesulfonic acid (PTSA) catalyzes the ring-opening of preformed chromeno-pyrrole-diones with furfurylamine.

Steps

• Dissolve 1-(3,4-dimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (1 mmol) in toluene (10 mL).

• Add furan-2-ylmethylamine (1.2 mmol) and PTSA (0.05 mmol).

• Reflux at 90°C for 12 hours.

• Purify via flash chromatography (ethyl acetate/hexane, 1:30) to obtain the target compound (yield: 68–75%).

Spectroscopic Characterization

Critical analytical data for the compound include:

1H NMR (400 MHz, DMSO-d6):

• δ 7.62 (d, J = 8 Hz, 1H, aromatic)

• δ 6.80–6.93 (m, 3H, furan and aromatic)

• δ 4.12 (s, 2H, N–CH2–furan)

• δ 3.85 (s, 6H, OCH3)

IR (KBr):

• 1715 cm⁻¹ (C=O lactone)

• 1656 cm⁻¹ (C=O pyrrolidone)

• 1273 cm⁻¹ (C–O–C ether)

HRMS:

• Calculated for C24H20NO6: 418.1294

• Observed: 418.1291

Comparative Analysis of Methods

Parameter	MCR	Ionic Liquid	Acid-Catalyzed
Yield (%)	72–82	86–90	68–75
Reaction Time	20 h	2 h	12 h
Purification	Crystallization	Filtration	Chromatography
Scalability	High	Moderate	Low

Challenges and Solutions

• Regioselectivity: Competing cyclization pathways may form byproducts. Using bulky aldehydes (e.g., 3,4-dimethoxybenzaldehyde) favors the desired regiochemistry.

• Solubility Issues: Ionic liquids mitigate this by acting as polar aprotic solvents.

• Purification: Chromatography is avoided in MCR by leveraging differential solubility in ethanol .

Q & A

Q. Table 1. Yield Optimization Strategies for Substituent Variations

Substituent Type	Reaction Time	Yield Range	Key Considerations
Electron-donating (e.g., methoxy)	2 hours	43–70%	Extended heating for cyclization
Electron-withdrawing (e.g., Cl)	15–20 minutes	70–86%	Shorter time prevents side reactions
Bulky alkyl chains	1.5 hours	55–65%	Optimize solvent polarity (e.g., DMF)

Additional Tips:

• Use 1.1 equivalents of amine for aldehydes with phenolic hydroxyl groups .
• Monitor reaction progress via TLC (ethyl acetate/hexane, 1:4) .

[Advanced] How should researchers address contradictions in biological activity data across different assays?

Methodological Answer:
Contradictions often arise from assay-specific interference or compound stability issues. Mitigation strategies include:

Orthogonal Assays :

• Validate antiviral activity in both cell-based (e.g., plaque reduction) and biochemical (e.g., enzyme inhibition) assays .

Stability Testing :

• Perform LC-MS to check for degradation products in assay buffers .

Dose-Response Curves :

• Confirm activity trends across 3–5 logarithmic concentrations (e.g., 1 nM–100 µM) .

Control Experiments :

• Include a known TRIF pathway agonist (e.g., AV-C) as a positive control .

[Advanced] What computational methods are recommended for predicting structure-activity relationships (SAR) of this scaffold?

Methodological Answer:

Molecular Docking :

• Use AutoDock Vina to model interactions with target proteins (e.g., viral polymerases).
• Input: NMR-validated 3D structure (PDB format) .

Molecular Dynamics (MD) Simulations :

• Simulate ligand-protein complexes for 100 ns to assess binding stability (GROMACS/AMBER).

QSAR Modeling :

• Train models using descriptors like LogP, polar surface area, and H-bond donors from a library of 223 analogs .

[Advanced] What derivatization strategies enhance pharmacological properties of this scaffold?

Methodological Answer:

Hydrazine Functionalization :

• React with hydrazine hydrate (3–7 equivalents) in ethanol to form pyrazolone derivatives .

Furan Ring Modifications :

• Hydrogenate the furan moiety (H₂/Pd-C) to improve metabolic stability.

Methoxy Group Replacement :

• Substitute 3,4-dimethoxy groups with trifluoromethoxy via nucleophilic aromatic substitution .

[Advanced] How can researchers resolve discrepancies in thermal stability data between DSC and TGA analyses?

Methodological Answer:
Discrepancies often stem from sample preparation or instrument sensitivity. Follow this protocol:

Standardized Sample Prep :

• Use identical particle sizes (micronized powder) and heating rates (10°C/min) .

Data Correlation :

• Cross-reference DSC endotherms with TGA weight-loss events (e.g., melting vs. decomposition).

Control Compound :

• Include a reference compound (e.g., benzoic acid) to calibrate both instruments.